5-((2-(2,4-dimethylphenyl)-5-methyloxazol-4-yl)methyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[2-(2,4-dimethylphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H24N4O3/c1-16-9-10-19(17(2)13-16)25-27-22(18(3)33-25)15-29-11-12-30-23(26(29)31)14-21(28-30)20-7-5-6-8-24(20)32-4/h5-14H,15H2,1-4H3
• InChI Key: RCGRCEIQQAAMOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC=CC=C5OC)C3=O)C
• Molecular Formula: C26H24N4O3
• Molecular Weight: 440.5 g/mol

Description

5-((2-(2,4-dimethylphenyl)-5-methyloxazol-4-yl)methyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H24N4O3 and its molecular weight is 440.503. The purity is usually 95%.
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Scientific Research Applications

Annular Tautomerism and Structure Analysis

• The study of NH-pyrazoles and their structures, determined by X-ray crystallography, highlights the importance of understanding the tautomerism in these compounds. This insight is crucial for comprehending the chemical behavior and potential applications of related pyrazole compounds in scientific research (Cornago et al., 2009).

Synthesis and Molecular Structure

• Research on the synthesis and crystal structures of benzoxazolinone-acetyl-phenyl-pyrazole derivatives demonstrates the capabilities of these compounds for further scientific exploration, including density functional theory (DFT) studies to understand their molecular geometries and potential for drug development (Şahin et al., 2011).

Isostructural Thiazoles

• The synthesis and structural characterization of isostructural thiazoles present a foundation for developing new materials with potential applications in various fields of scientific research. The planarity and orientation of molecular components can inform the design of compounds with specific properties (Kariuki et al., 2021).

Antioxidant and α-Glucosidase Inhibitory Activities

• Studies on Schiff bases containing triazole and pyrazole rings reveal their potential as antioxidants and inhibitors of α-glucosidase, suggesting applications in addressing oxidative stress and managing diabetes (Pillai et al., 2019).

Chemotherapeutic Applications

• Silver complexes based on phosphanes and ester derivatives of bis(pyrazol-1-yl)acetate ligands targeting Thioredoxin Reductase (TrxR) indicate significant in vitro antitumor activity. This research opens avenues for developing new chemotherapeutic agents, particularly against small-cell lung carcinoma (SCLC) (Pellei et al., 2023).